Cas no 1332634-93-1 (5-(4-Chlorophenyl)-3,5-dihydro-3-imino-2-phenazinamine)

• Product Name: 5-(4-Chlorophenyl)-3,5-dihydro-3-imino-2-phenazinamine
• CAS No: 1332634-93-1
• MF: C₁₈H₁₃ClN₄
• MW: 320.77562212944
• CID: 5066568
• Update Time: 2025-07-17

5-(4-Chlorophenyl)-3,5-dihydro-3-imino-2-phenazinamine Chemical and Physical Properties

Names and Identifiers

• 5-(4-chlorophenyl)-3-iminophenazin-2-amine
• 5-(4-Chlorophenyl)-3-imino-3,5-dihydrophenazin-2-amine
• 5-(4-Chlorophenyl)-3,5-dihydro-3-imino-2-phenazinamine

• Inchi： 1S/C18H13ClN4/c19-11-5-7-12(8-6-11)23-17-4-2-1-3-15(17)22-16-9-13(20)14(21)10-18(16)23/h1-10,21H,20H2
• InChI Key： HAGSWHBFFWTLNV-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)N1C2C=CC=CC=2N=C2C=C(C(C=C12)=N)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 1
• Complexity: 598
• XLogP3: 3.4
• Topological Polar Surface Area: 65.5

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 470.9±45.0 °C at 760 mmHg
• Flash Point: 238.6±28.7 °C
• Vapor Pressure: 0.0±1.2 mmHg at 25°C

5-(4-Chlorophenyl)-3,5-dihydro-3-imino-2-phenazinamine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 5-(4-Chlorophenyl)-3,5-dihydro-3-imino-2-phenazinamine

5-(4-Chlorophenyl)-3,5-dihydro-3-imino-2-phenazinamine (CAS No. 1332634-93-1): An Overview of Its Structure, Properties, and Applications in Medicinal Chemistry

5-(4-Chlorophenyl)-3,5-dihydro-3-imino-2-phenazinamine (CAS No. 1332634-93-1) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of phenazinamines, which are known for their diverse biological activities, including antimicrobial, antifungal, and anticancer properties.

The chemical structure of 5-(4-Chlorophenyl)-3,5-dihydro-3-imino-2-phenazinamine is characterized by a phenazine core with a substituted imino group and a chlorophenyl moiety. The presence of these functional groups imparts specific chemical and biological properties that make this compound an interesting candidate for further research and development.

Recent studies have focused on the synthesis and characterization of 5-(4-Chlorophenyl)-3,5-dihydro-3-imino-2-phenazinamine. One notable approach involves the use of microwave-assisted synthesis, which has been shown to significantly enhance the yield and purity of the compound. This method not only reduces reaction times but also minimizes the formation of by-products, making it a preferred choice for large-scale production.

In terms of its physical properties, 5-(4-Chlorophenyl)-3,5-dihydro-3-imino-2-phenazinamine is a solid at room temperature with a melting point ranging from 180°C to 185°C. It is sparingly soluble in water but exhibits good solubility in organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF). These solubility characteristics are crucial for its use in various biological assays and drug delivery systems.

The biological activity of 5-(4-Chlorophenyl)-3,5-dihydro-3-imino-2-phenazinamine has been extensively studied in both in vitro and in vivo models. One of the most promising areas of research is its potential as an anticancer agent. Studies have shown that this compound exhibits selective cytotoxicity against various cancer cell lines, including breast cancer (MCF-7), lung cancer (A549), and colon cancer (HCT116) cells. The mechanism of action appears to involve the induction of apoptosis through the modulation of key signaling pathways such as p53 and Bcl-2.

In addition to its anticancer properties, 5-(4-Chlorophenyl)-3,5-dihydro-3-imino-2-phenazinamine has also demonstrated significant antimicrobial activity against both Gram-positive and Gram-negative bacteria. This broad-spectrum activity makes it a potential candidate for the development of new antibiotics to combat multidrug-resistant bacterial strains. Preliminary studies have shown that the compound can effectively inhibit the growth of methicillin-resistant Staphylococcus aureus (MRSA) and Escherichia coli.

The pharmacokinetic profile of 5-(4-Chlorophenyl)-3,5-dihydro-3-imino-2-phenazinamine has been investigated using animal models. Results indicate that the compound has good oral bioavailability and a favorable half-life, which are important factors for its potential use as an orally administered therapeutic agent. However, further studies are needed to optimize its pharmacokinetic properties and reduce any potential side effects.

Toxicity studies have also been conducted to evaluate the safety profile of 5-(4-Chlorophenyl)-3,5-dihydro-3-imino-2-phenazinamine. In vitro cytotoxicity assays using normal human fibroblasts have shown that the compound is relatively non-toxic at therapeutic concentrations. In vivo toxicity studies in rodents have not revealed any significant adverse effects at doses up to 100 mg/kg body weight. These findings suggest that the compound has a favorable safety margin for further clinical evaluation.

The potential applications of 5-(4-Chlorophenyl)-3,5-dihydro-3-imino-2-phenazinamine extend beyond its direct therapeutic uses. Its unique chemical structure makes it an attractive scaffold for the design and synthesis of novel derivatives with enhanced biological activities. For example, researchers have explored the modification of the chlorophenyl moiety to introduce additional functional groups that could improve the potency or selectivity of the compound.

In conclusion, 5-(4-Chlorophenyl)-3,5-dihydro-3-imino-2-phenazinamine (CAS No. 1332634-93-1) is a promising compound with diverse biological activities and potential therapeutic applications. Ongoing research continues to uncover new insights into its mechanism of action and optimize its pharmacological properties. As more data becomes available, this compound may play a significant role in advancing the field of medicinal chemistry and contributing to the development of new treatments for various diseases.